Cas no 3599-61-9 (1,3,5-Triazine,2,4-dimethyl-6-phenyl-)

• Product Name: 1,3,5-Triazine,2,4-dimethyl-6-phenyl-
• CAS No: 3599-61-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 322550
• PubChem ID: 19195
• Update Time: 2025-04-19

1,3,5-Triazine,2,4-dimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dimethyl-6-phenyl-
• 2,4-DIMETHYL-6-PHENYL-S-TRIAZINE
• 2,4-dimethyl-6-phenyl-1,3,5-triazine
• DTXSID80189549
• SCHEMBL1445776
• 2,4-dimethyl-6-phenyl-[1,3,5]triazine
• s-Triazine, 2,4-dimethyl-6-phenyl-
• 3599-61-9
• Q27281860
• UNII-K2IHM190FW
• 1,3,5-Triazine, 2,4-dimethyl-6-phenyl-
• K2IHM190FW
• 2-phenyl-4,6-dimethyl-sym-triazine

• Inchi： 1S/C11H11N3/c1-8-12-9(2)14-11(13-8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： XBKFUNILASZNBC-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(C)=NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-112 ºC (ethanol )
• Boiling Point: 384.9°Cat760mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.569
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• PSA: 38.67